Cas no 98204-51-4 ((2S)-4-methyl-2-{(prop-2-en-1-yloxy)carbonylamino}pentanoic acid)

• Product Name: (2S)-4-methyl-2-{(prop-2-en-1-yloxy)carbonylamino}pentanoic acid
• CAS No: 98204-51-4
• MF: C₁₀H₁₇NO₄
• MW: 215.24628329277
• MDL: MFCD02094421
• CID: 4497540
• PubChem ID: 13968683
• Update Time: 2025-06-08

(2S)-4-methyl-2-{(prop-2-en-1-yloxy)carbonylamino}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• L-Leucine, N-[(2-propen-1-yloxy)carbonyl]-
• (2S)-4-methyl-2-{(prop-2-en-1-yloxy)carbonylamino}pentanoic acid
• SCHEMBL2402155
• N-(allyloxycarbonyl)leucine
• ((Allyloxy)carbonyl)-L-leucine
• EN300-949255
• (2S)-4-methyl-2-(prop-2-enoxycarbonylamino)pentanoic acid
• N-[(2-Propen-1-yloxy)carbonyl]-L-leucine
• DTXSID601277418
• A1-44548
• (2S)-4-methyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}pentanoic acid
• YQQCEQLXLSMGRX-QMMMGPOBSA-N
• 98204-51-4
• AKOS017414331
• (S)-2-(((allyloxy)carbonyl)amino)-4-methylpentanoic acid

• MDL： MFCD02094421
• Inchi： 1S/C10H17NO4/c1-4-5-15-10(14)11-8(9(12)13)6-7(2)3/h4,7-8H,1,5-6H2,2-3H3,(H,11,14)(H,12,13)/t8-/m0/s1
• InChI Key： YQQCEQLXLSMGRX-QMMMGPOBSA-N
• SMILES： C(O)(=O)[C@H](CC(C)C)NC(OCC=C)=O

Computed Properties

• Exact Mass: 215.11575802Da
• Monoisotopic Mass: 215.11575802Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S)-4-methyl-2-{(prop-2-en-1-yloxy)carbonylamino}pentanoic acid

Professional Introduction to (2S)-4-methyl-2-{(prop-2-en-1-yloxy)carbonylamino}pentanoic Acid (CAS No. 98204-51-4)

(2S)-4-methyl-2-{(prop-2-en-1-yloxy)carbonylamino}pentanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural and functional properties. This compound, identified by the CAS number 98204-51-4, belongs to a class of molecules that exhibit promising potential in drug discovery and development. Its complex molecular architecture, featuring a chiral center and multiple functional groups, makes it a valuable candidate for further exploration in medicinal chemistry.

The< strong>nomenclature of this compound is highly informative, reflecting its chemical composition and stereochemistry. The prefix "(2S)" indicates the configuration of the chiral center at the second carbon atom, which is a critical factor in determining its biological activity. The presence of a< strong>methyl group at the fourth carbon and an< strong>amino group at the second position further contributes to its distinctive chemical profile. Additionally, the ester functionality represented by "(prop-2-en-1-yloxy)carbonylamino" adds another layer of complexity, enabling diverse interactions with biological targets.

In recent years, there has been growing interest in the development of chiral auxiliaries and catalysts that can selectively modify the stereochemistry of organic compounds. The< strong>(2S)-4-methyl-2-{(prop-2-en-1-yloxy)carbonylamino}pentanoic acid has been explored as a potential building block in asymmetric synthesis, where its chiral center can be utilized to induce enantioselectivity in various reactions. This property is particularly valuable in pharmaceutical applications, where the enantiomeric purity of drug candidates is crucial for their efficacy and safety.

The< strong>pharmaceutical industry has been actively investigating novel compounds with potential therapeutic benefits. The< strong>CAS No. 98204-51-4 compound has shown promise in preliminary studies as a precursor for synthesizing biologically active molecules. Its structural features suggest that it may interact with specific enzymes or receptors, making it a candidate for developing new drugs targeting various diseases. For instance, its ability to undergo selective modifications could be leveraged to create derivatives with enhanced pharmacological properties.

Advances in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting expensive experimental trials. The< strong>(2S)-4-methyl-2-{(prop-2-en-1-yloxy)carbonylamino}pentanoic acid, with its well-defined structure, has been subjected to molecular docking studies to identify potential binding sites with biological targets. These studies have provided valuable insights into its mechanism of action and have guided the design of more effective derivatives.

The synthesis of complex organic molecules often requires multi-step reactions involving various reagents and catalysts. The< strong>CAS No. 98204-51-4 compound serves as an excellent example of how functional group transformations can be used to construct intricate molecular frameworks. Researchers have developed novel synthetic routes that optimize yield and purity while minimizing side reactions. These advancements have not only improved the accessibility of this compound but also provided new methodologies for synthesizing other related molecules.

In conclusion, the< strong>(2S)-4-methyl-2-{(prop-2-en-1-yloxy)carbonylamino}pentanoic acid represents a significant advancement in pharmaceutical chemistry and biochemistry. Its unique structural features and functional groups make it a versatile tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.